Cas no 2097904-31-7 (1-(Furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine)

• Product Name: 1-(Furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine
• CAS No: 2097904-31-7
• MF: C₁₄H₁₃N₅O₃
• MW: 299.284722089767
• CID: 5468215
• Update Time: 2025-06-13

1-(Furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine
• furan-3-yl-[3-[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy]azetidin-1-yl]methanone
• 1-(Furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine

• Inchi： 1S/C14H13N5O3/c1-9-4-12(19-14(17-9)15-8-16-19)22-11-5-18(6-11)13(20)10-2-3-21-7-10/h2-4,7-8,11H,5-6H2,1H3
• InChI Key： XQNBXWFOVIIJSO-UHFFFAOYSA-N
• SMILES： O(C1=CC(C)=NC2=NC=NN12)C1CN(C(C2=COC=C2)=O)C1

Computed Properties

• Exact Mass: 299.10183929 g/mol
• Monoisotopic Mass: 299.10183929 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 299.28
• XLogP3: 0.9
• Topological Polar Surface Area: 85.8

Additional information on 1-(Furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine

Introduction to 1-(Furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine (CAS No. 2097904-31-7)

1-(Furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine, identified by its CAS number 2097904-31-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical and biological properties. The presence of a furan moiety at the 3-position of the azetidine ring, coupled with an azetidine backbone linked to a 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin scaffold, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of 1-(Furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine suggests potential applications in modulating biological pathways that are critical for therapeutic intervention. In recent years, there has been a surge in research focused on developing novel heterocyclic compounds that exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The compound’s molecular architecture may facilitate interactions with biological targets, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a bioisostere for known pharmacophores. Bioisosterism is a powerful concept in drug design that involves replacing one functional group or atom with another to improve pharmacokinetic properties or enhance binding affinity to biological targets. The furan ring in 1-(Furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine could serve as a bioisostere for other oxygen-containing heterocycles such as thiophene or pyrrole derivatives, which are frequently found in bioactive molecules. This flexibility allows medicinal chemists to explore diverse chemical space while maintaining key structural features that contribute to biological activity.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the potential of novel compounds like 1-(Furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine. Molecular docking studies have shown that this compound may interact with enzymes such as kinases and phosphodiesterases, which are overexpressed in certain pathological conditions. For instance, the triazolo[1,5-a]pyrimidin moiety is known to exhibit inhibitory activity against tyrosine kinases, which are implicated in cancer progression. By integrating experimental data with computational predictions, researchers can refine the structure of this compound to optimize its binding affinity and selectivity.

The synthesis of 1-(Furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the formation of complex heterocyclic rings and the introduction of various functional groups. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to construct the desired molecular framework efficiently. These techniques not only improve yield but also enable the introduction of structural diversity at key positions within the molecule.

In terms of biological evaluation, preliminary studies have indicated that derivatives of this compound may exhibit pharmacological activity relevant to therapeutic applications. For example, modifications at the furan ring or the azetidine core could lead to enhanced solubility or improved metabolic stability. Additionally, the presence of a methyl group on the triazolopyrimidin scaffold may influence electronic properties and binding interactions with biological targets. These findings underscore the importance of structure-based drug design in optimizing lead compounds for clinical development.

The integration of genomics and proteomics into drug discovery has further highlighted the potential of compounds like 1-(Furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine. By analyzing genetic and protein data from patients with specific diseases, researchers can identify novel targets and develop rational strategies for designing molecules that interact selectively with disease-causing pathways. This approach aligns well with personalized medicine initiatives aimed at tailoring therapeutic interventions to individual patients based on their unique molecular profiles.

Future directions in the study of this compound may include exploring its role in modulating inflammatory pathways or infectious diseases. The structural features of 1-(Furan-3-carbonyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine suggest potential applications in developing anti-inflammatory agents or antiviral drugs. Additionally，investigations into its mechanism of action could provide insights into how it interacts with cellular machinery and modulates disease processes.

In conclusion, 1-(Furan - 3 - carbonyl ) - 3 - ( { 5 - methyl - [ 1 , 2 , 4 ] tri azo lo [ 1 , 5 - a ] py rim idin - 7 - y l } oxy ) az et id ine ( CAS No . 2097904 -31 -7 ) represents a promising scaffold for pharmaceutical development . Its complex structure , bioisosteric potential , and preliminary biological activity make it an attractive candidate for further investigation . As research continues to uncover new therapeutic targets and advanced synthetic methodologies , compounds like this one will play an increasingly important role in addressing unmet medical needs . p >